Cas no 1597831-71-4 (O-(4-bromo-2-nitrophenyl)methylhydroxylamine)

• Product Name: O-(4-bromo-2-nitrophenyl)methylhydroxylamine
• CAS No: 1597831-71-4
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 6234309
• PubChem ID: 114381935
• Update Time: 2025-06-15

O-(4-bromo-2-nitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-bromo-2-nitrophenyl)methylhydroxylamine
• 1597831-71-4
• o-[(4-bromo-2-nitrophenyl)methyl]hydroxylamine
• EN300-1915673

• Inchi： 1S/C7H7BrN2O3/c8-6-2-1-5(4-13-9)7(3-6)10(11)12/h1-3H,4,9H2
• InChI Key： KHUXVFDECOOTEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CON)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on O-(4-bromo-2-nitrophenyl)methylhydroxylamine

Introduction to O-(4-bromo-2-nitrophenyl)methylhydroxylamine (CAS No. 1597831-71-4)

O-(4-bromo-2-nitrophenyl)methylhydroxylamine (CAS No. 1597831-71-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and electronic properties, serves as a versatile intermediate in the development of novel therapeutic agents. The presence of both bromo and nitro substituents on the phenyl ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The 4-bromo-2-nitrophenyl moiety is particularly noteworthy due to its ability to participate in various types of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions are crucial in the synthesis of complex molecular architectures, which are often required for the development of drugs with enhanced pharmacological properties. The hydroxylamine group at the methylene position further contributes to the compound's versatility, enabling it to serve as a precursor for a wide range of functionalized derivatives.

In recent years, there has been a growing interest in exploring the potential applications of O-(4-bromo-2-nitrophenyl)methylhydroxylamine in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize novel compounds with therapeutic efficacy against various diseases. For instance, studies have demonstrated its utility in the development of inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead molecule for drug discovery.

The methylhydroxylamine group is particularly interesting from a mechanistic standpoint. It can act as both a nucleophile and an oxidizing agent, depending on the reaction conditions. This dual functionality allows for the construction of diverse molecular frameworks through regioselective transformations. Moreover, the bromo and nitro substituents can be readily removed or modified using standard chemical methodologies, providing chemists with greater control over the synthetic pathway.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and electronic properties of O-(4-bromo-2-nitrophenyl)methylhydroxylamine. Molecular modeling studies have revealed insights into how the substituents influence the compound's interaction with biological targets. These insights are invaluable for rational drug design, enabling researchers to optimize molecular structures for improved binding affinity and selectivity.

The pharmaceutical industry has taken note of these developments and is actively exploring the use of O-(4-bromo-2-nitrophenyl)methylhydroxylamine in drug development pipelines. Several companies have initiated programs to synthesize derivatives of this compound with enhanced pharmacokinetic profiles. These derivatives are being evaluated for their potential in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The compound's ability to undergo diverse chemical transformations makes it an attractive candidate for generating libraries of novel drug candidates.

In addition to its pharmaceutical applications, O-(4-bromo-2-nitrophenyl)methylhydroxylamine has found utility in materials science research. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Researchers are investigating its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify its structure allows for fine-tuning of its electronic characteristics, which is essential for optimizing device performance.

The synthesis of O-(4-bromo-2-nitrophenyl)methylhydroxylamine presents several challenges due to its reactive nature. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, enabling large-scale production under controlled conditions. These advancements have opened up new possibilities for industrial applications and further research.

In conclusion, O-(4-bromo-2-nitrophenyl)methylhydroxylamine (CAS No. 1597831-71-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for chemists engaged in drug discovery and material innovation. As research continues to uncover new applications for this compound, its importance is likely to grow even further.